3-(Furan-3-yl)-3-oxopropanenitrile

• IUPAC Name: 3-(furan-3-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C7H5NO2/c8-3-1-7(9)6-2-4-10-5-6/h2,4-5H,1H2
• InChI Key: RHKYZLXNMLUVRO-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C(=O)CC#N
• Molecular Formula: C7H5NO2
• DSSTOX Substance ID: DTXSID10551371
• Molecular Weight: 135.12 g/mol
• CAS RN: 96220-13-2

Description

3-(Furan-3-yl)-3-oxopropanenitrile, also known as 3-Furancarbonitrile or 3-FNC, is a chemical compound with the molecular formula C6H3NO2. It is a colorless solid that is soluble in organic solvents and is used as a precursor to various organic compounds. 3-FNC is an important building block for the synthesis of organic molecules, particularly those found in pharmaceuticals and other bioactive compounds.

Scientific Research Applications

Electrochromic Properties

Research has synthesized new derivatives involving 3-oxopropanenitriles, demonstrating their application in electrochromic properties. For example, the study by Abaci et al. (2016) investigated the electrochromic properties of homopolymers and co-polymers synthesized from thiophene–furan–thiophene type monomers, including 3-oxopropanenitriles, which showed distinct electrochromic properties and are considered candidates for electronic display applications (Abaci et al., 2016).

Heterocyclic Synthesis

3-oxopropanenitriles are also used in the synthesis of various heterocyclic compounds. Fadda et al. (2014) reviewed the synthesis of heterocyclic compounds derived from 3-(1H-indol-3-yl)-3-oxopropanenitrile, highlighting its importance in synthesizing precursors for other complex molecules (Fadda et al., 2014).

Antioxidant Evaluation

Gouda et al. (2016) conducted a study focusing on the antioxidant properties of certain compounds synthesized from 3-oxopropanenitriles. They used these compounds as intermediates in the synthesis of nicotinonitriles, which were then evaluated for their antioxidant capabilities (Gouda et al., 2016).

Photophysical Properties

Kumar et al. (2015) explored the photophysical properties of furans synthesized from 3-oxopropanenitriles. They developed a solvent- and catalyst-free synthesis method under microwave irradiation, leading to compounds with potential applications in the field of metal ion sensors (Kumar et al., 2015).

Synthesis of Furan Derivatives

Research by Zhang et al. (2017) demonstrated the synthesis of 3-(furan-2-yl)-4-hydroxy-2H-chromen-2-ones using 3-oxopropanenitriles. This method avoided the use of expensive transition-metals and provided a straightforward approach to synthesizing furan derivatives (Zhang et al., 2017).

Chemical Reactions and Molecular Structures

The study by Deliomeroglu et al. (2012) focused on the Mn(OAc)3-promoted sulfur-directed addition of an active methylene compound to alkenes, using 3-oxopropanenitriles. This study provided insights into the chemical reactions and molecular structures involving 3-oxopropanenitriles (Deliomeroglu et al., 2012).

Safety and Hazards

The safety and hazards of a compound depend on its specific physical and chemical properties. In general, furan compounds can be flammable. Nitrile compounds can be toxic if ingested or inhaled, and can cause irritation to skin and eyes.

Future Directions

The study of furan compounds and their potential applications is an active area of research in organic chemistry. Future research could explore the synthesis, reactions, and potential uses of “3-(Furan-3-yl)-3-oxopropanenitrile” and similar compounds.